molecular formula C11H15ClO2 B1621378 4-Chloromethyl-1,2-diethoxy-benzene CAS No. 27472-20-4

4-Chloromethyl-1,2-diethoxy-benzene

Cat. No. B1621378
CAS RN: 27472-20-4
M. Wt: 214.69 g/mol
InChI Key: TXBSWQWDLFJQMU-UHFFFAOYSA-N
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Description

4-Chloromethyl-1,2-diethoxy-benzene is a useful research compound. Its molecular formula is C11H15ClO2 and its molecular weight is 214.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Chloromethyl-1,2-diethoxy-benzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chloromethyl-1,2-diethoxy-benzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

27472-20-4

Molecular Formula

C11H15ClO2

Molecular Weight

214.69 g/mol

IUPAC Name

4-(chloromethyl)-1,2-diethoxybenzene

InChI

InChI=1S/C11H15ClO2/c1-3-13-10-6-5-9(8-12)7-11(10)14-4-2/h5-7H,3-4,8H2,1-2H3

InChI Key

TXBSWQWDLFJQMU-UHFFFAOYSA-N

SMILES

CCOC1=C(C=C(C=C1)CCl)OCC

Canonical SMILES

CCOC1=C(C=C(C=C1)CCl)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 3,4-diethoxybenzyl alcohol (736 mg) dissolved in toluene (10 ml) were added pyridine (one drop) and thionyl chloride (0.41 ml), and the resulting mixture was stirred at room temperature for 20 minutes. The reaction mixture was diluted with ethyl acetate and the resulting mixture was washed with water, an aqueous saturated solution of sodium hydrogen carbonate and an aqueous saturated solution of sodium chloride, and was dried with anhydrous magnesium sulfate. The resulting organic layer was evaporated under reduced pressure to remove the solvent to obtain 3,4-diethoxybenzyl chloride (802 mg) as an oil.
Quantity
736 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.41 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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